3-(benzyloxy)-2,2-dimethylpropanal

• IUPAC Name: 2,2-dimethyl-3-phenylmethoxypropanal
• InChI: InChI=1S/C12H16O2/c1-12(2,9-13)10-14-8-11-6-4-3-5-7-11/h3-7,9H,8,10H2,1-2H3
• InChI Key: QBKRNECSGGPIJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COCC1=CC=CC=C1)C=O
• Molecular Formula: C12H16O2
• DSSTOX Substance ID: DTXSID20473095
• Molecular Weight: 192.25 g/mol
• CAS No.: 38216-93-2

Description

3-(benzyloxy)-2,2-dimethylpropanal is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Compounds similar to 3-Benzyloxy-2,2-dimethylpropanal have been explored for their synthetic potential and chemical properties. For example, the synthesis of 1,2-benzoxathiin-4(3H)-one 2,2-dioxides involves the cyclization of salicylic acid derivatives, highlighting the synthetic versatility of benzoxathiine derivatives. These compounds are noted for their chemical transformations involving various reaction centers, indicating their potential utility in constructing new molecular systems with desired properties (Halyna V. Hryhoriv, D. Lega, L. A. Shemchuk, 2021).

Antimicrobial and Anti-inflammatory Applications

Research into benzofused thiazole derivatives has shown potential for antimicrobial and anti-inflammatory applications. These compounds have been evaluated for their in vitro antioxidant and anti-inflammatory activities, suggesting their utility in developing alternative therapeutic agents. The study found that certain benzofused thiazole derivatives exhibited significant anti-inflammatory activity, underscoring their potential in medical research (Dattatraya G. Raut et al., 2020).

Antioxidant Properties

The antioxidant activity of various compounds is a key area of research due to its implications in reducing oxidative stress and potential therapeutic applications. Studies have detailed analytical methods for determining antioxidant activity, providing insight into the mechanisms and efficiency of antioxidants. Such research is crucial for understanding how compounds similar to 3-Benzyloxy-2,2-dimethylpropanal might be leveraged for their antioxidant properties in scientific and medical research (I. Munteanu, C. Apetrei, 2021).

Synthesis routes and methods

Procedure details

In a dry three-neck flask equipped with a mechanical stirrer and an addition funnel was placed 78.8 g (0.21 moles) of pyridinium dichromate, Aldrich Chemical, see Tetrahedron Lett., 399 (1979), ibid., 731, (1980) and 200 ml of dry CH2Cl2. The mixture was vigorously stirred and a solution of 26.8 g (0.138 mole) of 2,2-dimethyl-3-(phenylmethoxy)propanol, the product of Example 1a, in 50 ml of CH2Cl2 was added in one portion. The reaction was followed by gas liquid chromatography (GC) and required four days stirring at room temperature. The black brown reaction mixture was poured into 200 ml ethyl ether and the mixture was filtered through a dry silica gel column to obtain a colorless solution. Removal of solvent gave a residue which was distilled through a vigreux column to obtain the title compound, a colorless liquid, bp 72°-75°/0.02 mmHg.